Cas no 2228296-46-4 (methyl 6-(2-sulfanylethyl)pyridine-3-carboxylate)

• Product Name: methyl 6-(2-sulfanylethyl)pyridine-3-carboxylate
• CAS No: 2228296-46-4
• MF: C₉H₁₁NO₂S
• MW: 197.2541410923
• CID: 6197541
• PubChem ID: 165640418
• Update Time: 2025-11-01

methyl 6-(2-sulfanylethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-(2-sulfanylethyl)pyridine-3-carboxylate
• EN300-1750816
• 2228296-46-4

• Inchi： 1S/C9H11NO2S/c1-12-9(11)7-2-3-8(4-5-13)10-6-7/h2-3,6,13H,4-5H2,1H3
• InChI Key： IBIMMFWEOABJSG-UHFFFAOYSA-N
• SMILES： SCCC1C=CC(C(=O)OC)=CN=1

Computed Properties

• Exact Mass: 197.05104977g/mol
• Monoisotopic Mass: 197.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 40.2Ų

Additional information on methyl 6-(2-sulfanylethyl)pyridine-3-carboxylate

Methyl 6-(2-sulfanylethyl)pyridine-3-carboxylate (CAS No. 2228296-46-4): A Comprehensive Overview

Methyl 6-(2-sulfanylethyl)pyridine-3-carboxylate (CAS No. 2228296-46-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural and functional properties, plays a pivotal role in the development of novel therapeutic agents and advanced chemical synthesis methodologies. Its molecular structure, featuring a pyridine core with ester and sulfanylethyl substituents, endows it with distinct chemical reactivity and biological potential.

The molecular structure of Methyl 6-(2-sulfanylethyl)pyridine-3-carboxylate consists of a pyridine ring linked to a carboxylate ester group and a 2-sulfanylethyl side chain. This configuration not only contributes to its stability but also enhances its compatibility with various biochemical pathways. The presence of the sulfanylethyl group introduces a polar region, making the compound soluble in both polar and non-polar solvents, which is advantageous for formulation and application purposes.

In recent years, Methyl 6-(2-sulfanylethyl)pyridine-3-carboxylate has been extensively studied for its potential applications in drug discovery and development. The compound's ability to act as a versatile intermediate in organic synthesis has opened new avenues for creating complex molecules with therapeutic significance. Researchers have leveraged its structural features to design derivatives that exhibit improved pharmacological properties, including enhanced bioavailability and reduced toxicity.

One of the most compelling aspects of Methyl 6-(2-sulfanylethyl)pyridine-3-carboxylate is its role in the synthesis of bioactive molecules. The pyridine moiety is a common pharmacophore found in numerous drugs, owing to its ability to interact with biological targets such as enzymes and receptors. By incorporating this moiety into synthetic pathways, chemists can develop compounds that modulate specific biological processes effectively. The sulfanylethyl group further enhances this capability by providing additional sites for functionalization, allowing for the creation of highly customized derivatives.

Recent advancements in computational chemistry have enabled more precise predictions of the interactions between Methyl 6-(2-sulfanylethyl)pyridine-3-carboxylate and biological targets. These studies have revealed that the compound exhibits promising activity against various diseases, including inflammatory disorders and infectious diseases. The ability to predict molecular interactions with high accuracy has significantly accelerated the drug discovery process, making compounds like Methyl 6-(2-sulfanylethyl)pyridine-3-carboxylate invaluable tools in modern medicinal chemistry.

The synthesis of Methyl 6-(2-sulfanylethyl)pyridine-3-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Modern synthetic methodologies have focused on improving efficiency and sustainability, minimizing waste generation and energy consumption. Techniques such as catalytic hydrogenation and green chemistry principles have been employed to enhance the overall sustainability of the synthesis process.

In addition to its pharmaceutical applications, Methyl 6-(2-sulfanylethyl)pyridine-3-carboxylate has shown potential in material science research. Its unique chemical properties make it suitable for developing novel polymers and coatings with enhanced durability and functionality. The compound's ability to form stable complexes with other materials has been explored in the creation of advanced materials for electronics and sensors.

The future prospects of Methyl 6-(2-sulfanylethyl)pyridine-3-carboxylate are vast, with ongoing research uncovering new applications across multiple disciplines. As computational tools continue to evolve, the precision of drug design will improve, leading to more effective therapeutic agents derived from this compound. Furthermore, advancements in synthetic chemistry will likely result in more efficient production methods, making Methyl 6-(2-sulfanylethyl)pyridine-3-carboxylate more accessible for industrial applications.

In conclusion, Methyl 6-(2-sulfanylethyl)pyridine-3-carboxylate (CAS No. 2228296-46-4) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and beyond. Its unique structural features enable diverse applications, from drug development to advanced material synthesis. As research continues to uncover new possibilities, this compound is poised to play an increasingly important role in scientific innovation.